Cas no 2680647-30-5 (3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid)

• Product Name: 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid
• CAS No: 2680647-30-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5796839
• PubChem ID: 165915414
• Update Time: 2025-05-26

3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2680647-30-5
• EN300-28271323
• 3-(1-acetylpyrrolidin-2-yl)prop-2-ynoic acid
• 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid

• Inchi： 1S/C9H11NO3/c1-7(11)10-6-2-3-8(10)4-5-9(12)13/h8H,2-3,6H2,1H3,(H,12,13)
• InChI Key： VHEDVMCNPZZGNX-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC1C#CC(=O)O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid

Introduction to 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid (CAS No. 2680647-30-5)

3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid, identified by the chemical registration number 2680647-30-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system of acetylpyrrolidine and propargylic acid moieties, has garnered attention due to its structural complexity and potential biological activities. The acetylpyrrolidine moiety is known for its role in modulating various enzymatic pathways, while the propargylic acid group introduces a versatile handle for further chemical modifications. Such structural features make it a promising candidate for the development of novel therapeutic agents.

The synthesis of 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid involves multi-step organic transformations, including condensation reactions, cyclization, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The use of palladium or copper catalysts in these reactions ensures efficient formation of carbon-carbon bonds, which are critical for the compound's overall structure. These synthetic approaches not only highlight the synthetic prowess in modern organic chemistry but also underscore the importance of precision in constructing complex molecular architectures.

Recent research has demonstrated the biological relevance of 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid by exploring its interactions with various biological targets. Studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The acetylpyrrolidine moiety interacts with specific amino acid residues in the active sites of these enzymes, thereby modulating their catalytic activity. This mechanism of action suggests that 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid could serve as a lead compound for the development of drugs targeting conditions such as obesity, diabetes, and chronic inflammation.

In addition to its enzyme-targeting properties, 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid has been investigated for its potential role in modulating neural pathways. Preliminary studies indicate that this compound can interact with neurotransmitter receptors, potentially influencing mood regulation and cognitive function. The propargylic acid group provides a site for further derivatization, allowing researchers to fine-tune the pharmacological properties of the molecule. Such modifications could enhance binding affinity or selectivity, making it more suitable for therapeutic applications.

The pharmacokinetic profile of 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid is another area of active investigation. Understanding how this compound is metabolized and distributed within the body is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways. These studies have revealed that the compound undergoes biotransformation into water-soluble derivatives, which are subsequently excreted from the body.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding modes of 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid with its target proteins. These simulations provide insights into the key interactions between the compound and its biological receptors, helping to rationalize its observed activities. Additionally, virtual screening techniques have been used to identify potential analogs with enhanced properties. This computational approach accelerates the drug discovery process by narrowing down candidates that are most likely to exhibit desirable pharmacological effects.

The versatility of 3-(1-Acetylpyrrolidin-2-yl)prop-2-ynoic acid extends beyond its direct biological activities. Its structural framework allows for further functionalization through strategies such as halogenation or alkylation, enabling the creation of libraries of derivatives with tailored properties. Such libraries are valuable resources for high-throughput screening campaigns aimed at identifying new drug candidates. The ability to modify both the acetylpyrrolidine and propargylic acid moieties provides chemists with a high degree of flexibility in designing molecules with specific functionalities.

In conclusion, 3-(1-Acetylpyrrolidin-2-yloic acid (CAS No. 2680647 30 5) represents a fascinating example of how structural complexity can translate into biological activity. Its unique combination of moieties offers multiple avenues for therapeutic intervention, making it a compelling subject for further research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.